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Compound of Interest

Compound Name: Direct green 27

Cat. No.: B1173459

For Researchers, Scientists, and Drug Development Professionals

The accurate visualization and quantification of collagen are critical in numerous research
fields, including fibrosis, tissue engineering, and oncology. A common histological technique for
this purpose is trichrome staining, which often employs a green dye to differentiate collagen
from other tissue components. This guide provides a detailed comparison of two such green
dyes: Direct Green 27 (more commonly known in this context as Naphthalene Green B) and
Fast Green FCF.

At a Glance: Key Differences

While both dyes are effective for staining collagen, they are typically used in different contexts.
Fast Green FCF is a versatile and widely documented dye, integral to the quantitative Sirius
Red/Fast Green assay for collagen quantification. Naphthalene Green B is a suitable
alternative, primarily used in specific trichrome staining methods.

Performance Characteristics

Direct quantitative comparisons between Naphthalene Green B and Fast Green FCF for
collagen staining are limited in published literature.[1] However, performance characteristics
can be inferred from their application in established protocols and their chemical properties.
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Direct Green 27

Feature Fast Green FCF
(Naphthalene Green B)
Acid Green 1, Naphthol Green Food Green 3, FD&C Green
Synonyms
B No. 3
C.I. Number 10020 42053
Absorption Max (nm) ~714 nm in water ~625 nm

Primary Use in Collagen

Staining

Stains collagen directly in

some trichrome methods.[1]

Primarily used as a
counterstain for non-
collagenous proteins (e.g., with
Sirius Red) or to stain collagen

in trichrome methods.[1]

Staining Context

Can be used in one-step

trichrome staining protocols.[1]

A key component in Masson's
trichrome and Gomori's
trichrome stains; also used in
the Sirius Red/Fast Green

guantitative assay.[1]

Color and Stability

Vibrant green, with stability
enhanced by the formation of a
coordination complex with an
iron(lll) ion.[2]

Bright, brilliant green color,
considered less likely to fade
than other green alternatives

like Light Green SF yellowish.
[3]

Quantitative Use

Not widely documented as a
quantitative protein stain in

histology.[3]

Used for quantitative analysis
of histones and total protein in
electrophoresis and in the
Sirius Red/Fast Green assay

for collagen quantification.[3]

Reproducibility

Reliable for qualitative staining

in established protocols.

Excellent reproducibility, with
standard deviations reported
as less than 10% of the mean

in gel elution studies.[3]

Mechanism of Staining
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Both Naphthalene Green B and Fast Green FCF are anionic dyes. Their staining mechanism is
primarily based on electrostatic interactions. The negatively charged sulfonic acid groups on
the dye molecules bind to the positively charged amino groups of proteins, which are
particularly abundant in collagen fibers.[1][4] The specificity of the staining is highly dependent
on the pH of the staining solution and the presence of other reagents, such as mordants (e.g.,
phosphomolybdic or phosphotungstic acid) and other dyes in the solution.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/pdf/A_Comparative_Guide_to_Naphthalene_Green_and_Fast_Green_for_Collagen_Staining.pdf
https://www.benchchem.com/pdf/Histological_Applications_of_Naphthol_Green_B_Stain_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Naphthalene_Green_and_Fast_Green_for_Collagen_Staining.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Anionic Dye Collagen Fiber

Negatively Charged
Sulfonic Acid Groups

Result

Electrostatic .
Interaction Positively Charged Stained Collagen
Amino Groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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